N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H19N3O2/c1-24-19(20-10-5-11-26-20)13-17(23-24)14-22-21(25)12-16-8-4-7-15-6-2-3-9-18(15)16/h2-11,13H,12,14H2,1H3,(H,22,25)
• InChI Key: FVRWDQSAJGKZSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNC(=O)CC2=CC=CC3=CC=CC=C32)C4=CC=CO4
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide, also known as FNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. FNA is a synthetic molecule that has been developed through a complex process of chemical synthesis.

Scientific Research Applications

Photochromic Properties

Research into naphthofurans, which share a structural resemblance to N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide, has demonstrated their potential in developing photochromic materials. Studies on similar compounds have shown that modifications in their structure can lead to significant differences in their photochromic behavior, such as changes in color persistence upon UV irradiation. This suggests that this compound could be explored for applications in smart windows, data storage, and photo-switching devices due to its potential photochromic properties (Aiken et al., 2014).

Pharmacological Potential

The pharmacological evaluation of heterocyclic compounds related to this compound has indicated their potential in various biological activities. For example, studies on derivatives have shown promising results in toxicity assessments, tumor inhibition, and analgesic and anti-inflammatory effects. This underscores the possibility of exploring such compounds in medicinal chemistry for developing new therapeutic agents (Faheem, 2018).

Synthesis and Biological Evaluation

The synthetic versatility of naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus, which are structurally related to the compound , has been demonstrated, along with their biological evaluation against various microbial strains. Such studies highlight the potential of these compounds in the development of new antibacterial and antifungal agents, suggesting similar research avenues for this compound (El-Wahab et al., 2011).